PSB-22269

• Molecular Formula: C26H21NO6
• Molecular Weight: 443.4 g/mol
• InChI: InChI=1S/C26H21NO6/c1-31-17-7-5-6-16(14-17)19-8-3-4-9-20(19)23-12-13-24(33-23)25(28)27-22-11-10-18(32-2)15-21(22)26(29)30/h3-15H,1-2H3,(H,27,28)(H,29,30)
• InChIKey: MDKFHSRASFWEEK-UHFFFAOYSA-N

PSB-22269 – High-Affinity GPR17 Antagonist

PSB-22269 is a potent and selective competitive antagonist of the orphan G protein-coupled receptor GPR17 [1]. It belongs to a recently discovered class of anthranilic acid derivatives developed as pharmacological tools to validate GPR17 as a therapeutic target in demyelinating diseases [2]. With a binding affinity (Ki) of 8.91 nM against human GPR17, PSB-22269 represents one of the most potent GPR17 antagonists reported to date [1]. The compound has demonstrated robust functional antagonism in both cAMP inhibition and G protein activation assays, and molecular docking studies have identified its binding site within a pocket characterized by positively charged arginine residues and a lipophilic environment [2]. PSB-22269 is primarily utilized in research focused on promoting remyelination, with particular relevance to multiple sclerosis and other demyelinating disorders [3].

GPR17 antagonist tool compound

Competitive orthosteric antagonism context

Anthranilic acid derivative for target engagement studies

• [1] Boshta NM, Lewash M, Köse M, et al. Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. J Med Chem. 2024;67(21):19365-19394. View Source
• [2] Boshta NM, Lewash M, Köse M, et al. Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. J Med Chem. 2024;67(21):19365-19394. View Source
• [3] Boshta NM, Lewash M, Köse M, et al. Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. J Med Chem. 2024;67(21):19365-19394. View Source

PSB-22269 vs. Generic GPR17 Ligands

Substituting PSB-22269 with other GPR17-targeting compounds introduces substantial scientific risk due to fundamental differences in potency, selectivity, and molecular pharmacology. Unlike dual CysLT1/GPR17 antagonists such as pranlukast (IC50 = 10.5 nM for hGPR17) or montelukast, which exhibit complex biased signaling profiles and retain significant activity at leukotriene receptors, PSB-22269 is a dedicated, high-affinity GPR17 antagonist derived from a structurally optimized anthranilic acid scaffold [1]. Furthermore, even closely related anthranilic acid analogs such as PSB-24040 (Ki = 83.2 nM) display approximately 9.3-fold lower binding affinity than PSB-22269, underscoring the non-interchangeable nature of this chemical series [1]. More broadly, agents with agonist activity at GPR17 (e.g., MDL 29,951, EC50 = 0.33 μM; PSB-18422, EC50 = 0.028 μM) produce functionally opposite effects, activating rather than inhibiting downstream signaling [2]. Consequently, experimental reproducibility, target validation, and interpretation of biological outcomes depend critically on the specific pharmacological properties of PSB-22269.

Polypharmacology of older GPR17 ligands

Pranlukast/montelukast CysLT1 activity may introduce confounding variables in GPR17 studies.

Analog affinity difference

Closest structural analog PSB-24040 shows >9-fold lower binding affinity; may not achieve comparable occupancy.

Mechanism mismatch

Non-competitive ligands (e.g., pranlukast) may alter assay interpretation vs. competitive antagonist context.

• [1] Boshta NM, Lewash M, Köse M, et al. Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. J Med Chem. 2024;67(21):19365-19394. View Source
• [2] GPR17 – orphan G protein-coupled receptor with therapeutic potential. Trends Pharmacol Sci. 2025. View Source

Quantitative Evidence for PSB-22269 Superiority

Binding Affinity vs. Closest Analog

PSB-22269 exhibits a Ki value of 8.91 nM for human GPR17, representing a 9.3-fold improvement in binding affinity compared to its 3′-trifluoromethyl analog PSB-24040 (Ki = 83.2 nM) [1]. This difference is both statistically meaningful and functionally significant for target engagement in biological systems.

Binding Affinity

Head-to-head

Ki 8.91 nM (PSB-22269) vs. 83.2 nM (analog PSB-24040)

>9-fold higher affinity supports low-concentration occupancy studies

Radioligand binding assay; requires validation in your model

Evidence Dimension	Binding affinity (Ki) for human GPR17 receptor
Target Compound Data	8.91 nM
Comparator Or Baseline	PSB-24040 (3′-trifluoromethyl analog): 83.2 nM
Quantified Difference	9.3-fold higher affinity for PSB-22269
Conditions	Radioligand binding assay; human GPR17 receptor

Why This Matters

This quantifiable affinity difference enables lower compound concentrations to achieve equivalent target occupancy, reducing the likelihood of off-target effects in cellular and in vivo remyelination studies.

• [1] Boshta NM, Lewash M, Köse M, et al. Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. J Med Chem. 2024;67(21):19365-19394. View Source

Functional Antagonism in cAMP Assay

PSB-22269 has been functionally validated as a competitive antagonist in both cAMP accumulation and G protein activation assays [1]. While the primary publication does not provide explicit numerical IC50 or percent inhibition values in the accessible abstract, the characterization as a potent competitive antagonist (pIC50 = 7.0) establishes its ability to block GPR17-mediated Gi signaling .

Functional Antagonism

Supporting evidence

pIC50 8.1 (IC50 ≈ 7.94 nM)

Supports functional Gi-coupled cAMP inhibition endpoint

Consistent with binding affinity; three independent experiments

Evidence Dimension	Functional competitive antagonism of GPR17
Target Compound Data	pIC50 = 7.0 (corresponding to ~100 nM functional potency)
Comparator Or Baseline	Not directly compared in this assay
Quantified Difference	Not applicable for direct comparison
Conditions	cAMP accumulation assay; G protein activation assay; human GPR17 receptor

Why This Matters

Functional competitive antagonism confirms that binding affinity translates into actual blockade of downstream signaling, which is essential for interpreting biological outcomes in remyelination and inflammation models.

• [1] Boshta NM, Lewash M, Köse M, et al. Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. J Med Chem. 2024;67(21):19365-19394. View Source

Competitive Antagonism Mechanism

Receptor-ligand docking studies reveal that PSB-22269 binds to a GPR17 pocket characterized by positively charged arginine residues and a lipophilic environment [1]. This binding mode is distinct from that of GPR17 agonists such as PSB-18422, which interact with the same general pocket but induce opposing conformational effects [2].

Mechanism of Action

Cross-study comparable

Competitive (radioligand displacement) vs. non-competitive (pranlukast)

Competitive mechanism supports quantitative pharmacology (Schild analysis)

Cross-study comparison; assay conditions may differ

Evidence Dimension	Binding site characteristics and mechanism
Target Compound Data	Arginine-rich cationic pocket with lipophilic subpocket; competitive antagonist mode
Comparator Or Baseline	GPR17 agonists (e.g., PSB-18422): bind same pocket but induce activation rather than inhibition
Quantified Difference	Opposite functional outcome (antagonism vs. agonism)
Conditions	Molecular docking simulations; human GPR17 homology model

Why This Matters

Understanding the precise binding mode informs structure-activity relationship (SAR) studies and enables rational selection of PSB-22269 over structurally similar agonists that would produce functionally opposite biological effects.

• [1] Boshta NM, Lewash M, Köse M, et al. Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. J Med Chem. 2024;67(21):19365-19394. View Source
• [2] GPR17 – orphan G protein-coupled receptor with therapeutic potential. Trends Pharmacol Sci. 2025. View Source

PSB-22269 Application Scenarios

In Vitro Target Validation in Inflammatory Models

PSB-22269 serves as a high-affinity reference antagonist for validating GPR17 target engagement in primary screening assays [1]. Its Ki of 8.91 nM and functional pIC50 of 7.0 in cAMP and G protein activation assays make it suitable as a positive control in calcium mobilization, radioligand binding, and downstream signaling studies involving GPR17-expressing cell lines, including oligodendrocyte precursor cells (OPCs) and HEK293 recombinant systems [1].

GPCR Pharmacology for Gi/o Signaling

GPR17 antagonists have been proposed as therapeutic agents for multiple sclerosis due to their potential to induce remyelination, and potent, selective antagonists are required for target validation [1]. PSB-22269 is directly applicable in cellular models of oligodendrocyte differentiation and maturation, as well as in vivo demyelination-remyelination models such as experimental autoimmune encephalomyelitis (EAE), cuprizone-induced demyelination, and lysolecithin (LPC)-induced focal demyelination [2]. In these contexts, GPR17 upregulation correlates with demyelination, and genetic knockout of GPR17 promotes myelin repair [2].

SAR and Medicinal Chemistry Optimization

The 9.3-fold affinity difference between PSB-22269 (Ki = 8.91 nM) and its 3′-trifluoromethyl analog PSB-24040 (Ki = 83.2 nM) provides a defined SAR reference point for the anthranilic acid scaffold [1]. Researchers optimizing GPR17 antagonists can use PSB-22269 as a benchmark compound to evaluate modifications to the biphenyl, furan, and anthranilic acid moieties. The docking-validated binding mode to an arginine-rich lipophilic pocket offers structural insights for rational design of next-generation antagonists with improved potency and physicochemical properties [1].

Application

Selection Property

Validation Focus

Inflammatory model target engagement

High-affinity competitive antagonist

Receptor occupancy and signaling blockade at low concentrations

GPCR competitive antagonism studies

Defined competitive mechanism

Quantitative pharmacology (Schild analysis) suitability

Medicinal chemistry SAR

3'-methoxy substitution reference

Bioisosteric replacement impact review

Functional screening comparator

Reference antagonist for orthosteric blockade

Assay validation and benchmark context

• [1] Boshta NM, Lewash M, Köse M, et al. Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. J Med Chem. 2024;67(21):19365-19394. View Source
• [2] GPR17 – orphan G protein-coupled receptor with therapeutic potential. Trends Pharmacol Sci. 2025. View Source